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Compound of Interest

Compound Name: (E)-5-OAHSA-d17

Cat. No.: B15600558 Get Quote

(E)-5-OAHSA-d17 is the deuterated form of (E)-5-hydroxy-octadecanoyl-sn-glycero-3-

phosphocholine, a member of the recently discovered class of endogenous lipids known as

fatty acid esters of hydroxy fatty acids (FAHFAs). This document serves as an in-depth

technical resource for researchers, scientists, and drug development professionals, providing

comprehensive information on its function, relevant experimental protocols, and associated

signaling pathways. Primarily, (E)-5-OAHSA-d17 functions as a crucial internal standard for the

accurate quantification of the biologically active lipid, 5-OAHSA, in various biological matrices

using mass spectrometry-based techniques.

Core Function and Biological Significance of the
Parent Compound, 5-OAHSA
(E)-5-OAHSA-d17's significance is intrinsically linked to its non-deuterated analog, 5-OAHSA.

FAHFAs, including 5-OAHSA, have emerged as a novel class of lipid mediators with potent

anti-diabetic and anti-inflammatory properties. These beneficial effects are primarily mediated

through the activation of G-protein coupled receptor 120 (GPR120).

Key biological functions of 5-OAHSA include:

Improved Glucose Homeostasis: Activation of GPR120 by 5-OAHSA in pancreatic β-cells

and intestinal L-cells stimulates the secretion of insulin and glucagon-like peptide-1 (GLP-1),

respectively. This leads to enhanced glucose uptake by peripheral tissues, such as muscle

and adipose tissue, and a reduction in blood glucose levels.
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Anti-inflammatory Effects: In immune cells, particularly macrophages, 5-OAHSA binding to

GPR120 initiates a signaling cascade that inhibits the activation of pro-inflammatory

pathways, such as the NF-κB pathway. This results in a dampened inflammatory response, a

key factor in the pathogenesis of insulin resistance and type 2 diabetes.

Enhanced Insulin Sensitivity: By mitigating chronic low-grade inflammation in adipose tissue

and other metabolic organs, 5-OAHSA contributes to improved insulin sensitivity.

Studies have shown that circulating levels of FAHFAs are often reduced in individuals with

insulin resistance and type 2 diabetes, highlighting their potential as both biomarkers and

therapeutic targets.

Physicochemical Properties and Quantitative Data
The following table summarizes the key physicochemical properties of (E)-5-OAHSA-d17 and

its parent compound, 5-OAHSA.

Property (E)-5-OAHSA-d17 5-OAHSA

Molecular Formula C36H51D17O4 C36H68O4

Molecular Weight 582.0 g/mol 564.9 g/mol

CAS Number 1802335-51-7 1629661-75-7

Physical State Solid Solid

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and chloroform

Soluble in organic solvents

such as methanol, ethanol,

and chloroform

Experimental Protocols
Quantification of 5-OAHSA in Plasma using (E)-5-
OAHSA-d17 by LC-MS/MS
This protocol outlines a standard method for the extraction and quantification of 5-OAHSA from

human plasma.
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a. Lipid Extraction (Folch Method)

To a 100 µL plasma sample in a glass tube, add 10 µL of a 1 µg/mL solution of (E)-5-
OAHSA-d17 in methanol (internal standard).

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture and vortex thoroughly for 1 minute.

Add 400 µL of 0.9% NaCl solution and vortex again for 30 seconds.

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase using a glass Pasteur pipette and transfer to a new

glass tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the lipid extract in 100 µL of methanol for LC-MS/MS analysis.

b. LC-MS/MS Parameters

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 60% to 100% Mobile Phase B over 10 minutes, followed

by a 5-minute hold at 100% B, and a 5-minute re-equilibration at 60% B.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative mode.
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Multiple Reaction Monitoring (MRM) Transitions:

5-OAHSA: Precursor ion (m/z) 563.5 → Product ion (m/z) 281.2 (quantifier) and 299.2

(qualifier).

(E)-5-OAHSA-d17: Precursor ion (m/z) 580.5 → Product ion (m/z) 298.2.

Collision Energy and other MS parameters: These should be optimized for the specific

instrument being used to achieve maximum sensitivity.

Synthesis of (E)-5-OAHSA-d17
The synthesis of (E)-5-OAHSA-d17 can be achieved through a multi-step process involving the

synthesis of deuterated oleic acid and 5-hydroxystearic acid, followed by their esterification.

a. Synthesis of Deuterated Oleic Acid (Oleic Acid-d17)

A plausible route involves the deuteration of a suitable precursor, such as a commercially

available oleic acid derivative, using deuterium gas and a catalyst (e.g., Wilkinson's catalyst) or

through a multi-step synthesis starting from smaller deuterated building blocks.

b. Synthesis of 5-Hydroxystearic Acid

This can be synthesized from oleic acid via epoxidation of the double bond followed by ring-

opening.

c. Esterification

The final step involves the esterification of 5-hydroxystearic acid with the deuterated oleic acid

(or its activated form, such as an acyl chloride) to yield (E)-5-OAHSA-d17. Standard

esterification conditions, such as using dicyclohexylcarbodiimide (DCC) and 4-

dimethylaminopyridine (DMAP), can be employed.

Signaling Pathways and Logical Relationships
GPR120 Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the binding of 5-OAHSA to

GPR120, leading to both anti-diabetic and anti-inflammatory effects.
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Caption: GPR120 signaling cascade.

Experimental Workflow for 5-OAHSA Quantification
The diagram below outlines the logical workflow for the quantification of 5-OAHSA from a

biological sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15600558?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample

Spike with (E)-5-OAHSA-d17
(Internal Standard)

Lipid Extraction
(e.g., Folch Method)

Solvent Evaporation

Reconstitution in Methanol

LC-MS/MS Analysis

Quantification
(Ratio of 5-OAHSA to (E)-5-OAHSA-d17)

Concentration of 5-OAHSA

Click to download full resolution via product page

To cite this document: BenchChem. [(E)-5-OAHSA-d17: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600558#what-is-e-5-oahsa-d17-and-its-function]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15600558?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600558#what-is-e-5-oahsa-d17-and-its-function
https://www.benchchem.com/product/b15600558#what-is-e-5-oahsa-d17-and-its-function
https://www.benchchem.com/product/b15600558#what-is-e-5-oahsa-d17-and-its-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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